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Compound of Interest

Compound Name: Sodium feredetate

Cat. No.: B130795 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed, step-by-step procedures for the proper disposal of sodium feredetate,

aligning with safety and environmental best practices.

Sodium feredetate, an iron supplement, is generally not classified as a hazardous substance.

[1][2] However, it can cause skin, eye, and respiratory irritation, necessitating careful handling

and disposal.[1][2][3] Adherence to federal, state, and local regulations is mandatory for all

disposal methods.[3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is essential to wear appropriate personal protective

equipment (PPE), including protective gloves, safety goggles, and a lab coat.[3][4] In case of

insufficient ventilation, respiratory protection should be used to avoid inhaling dust.[1][2][3]

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes.[1][2]

Inhalation: Move to an area with fresh air.[3]

Ingestion: Do not induce vomiting. Seek medical attention.[1][2][3]
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Step-by-Step Disposal Procedures
The appropriate disposal method for sodium feredetate depends on the quantity and the

nature of the waste (e.g., pure substance, contaminated materials).

For Small Spills (Solid):

Containment: Prevent the spread of the powder. Avoid generating dust.[1][3]

Collection: Carefully sweep or scoop the spilled solid into a designated and labeled waste

disposal container.[1][3]

Decontamination: Clean the spill area by spreading water on the contaminated surface and

dispose of the cleaning materials in the same waste container.[1][3]

For Large Spills (Solid):

Containment: Prevent the material from entering drains or waterways.[1][5]

Collection: Use a shovel to transfer the material into a suitable, labeled waste disposal

container.[1][3]

Decontamination: Clean the affected area with water, allowing it to be evacuated through the

sanitary system, provided this is in accordance with local regulations.[3]

For Unused or Waste Sodium Feredetate:

Evaluation: Determine if the material can be saved for recovery or recycling.[3]

Disposal Facility: If recovery is not possible, the waste must be managed in an appropriate

and approved waste disposal facility.[3]

Regulatory Compliance: Processing, use, or contamination of sodium feredetate may alter

waste management options. Always consult and comply with federal, state, and local

disposal regulations.[3] While some sources suggest that small amounts might be suitable

for sanitary sewer or trash disposal, this must be verified with local authorities.[3]
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Chemical and Physical Properties Relevant to
Disposal
Understanding the properties of sodium feredetate is crucial for safe handling and disposal.

Property Value

Appearance Yellow powder or granules[1][3]

Solubility Soluble in water[1][3]

pH 4.0 - 6.5 (1% solution)[6]

Stability Stable under ordinary conditions[1][3]

Incompatibilities Strong oxidizing agents[1][3]

Hazardous Decomposition Products
Carbon oxides, nitrogen oxides, sodium oxides,

iron oxides[1][3]

Experimental Protocols
The information provided in this guide is based on standard safety data sheets and does not

involve experimental protocols.

Logical Flow for Sodium Feredetate Disposal
The following diagram illustrates the decision-making process for the proper disposal of

sodium feredetate.
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Sodium Feredetate Waste Generated

Is it a spill?

Small Spill?

Yes Unused or Contaminated Material

No

Contain spill.
Prevent entry into drains.

Collect in labeled container.
Decontaminate area with water.

No

Avoid dust generation.
Collect in labeled container.

Clean area with water.

Yes

Consult and comply with
federal, state, and local regulations.

Can it be recovered or recycled?

Dispose of in an approved
waste disposal facility.

No

Yes

Click to download full resolution via product page

Caption: Decision workflow for sodium feredetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

